Cas no 105183-69-5 (1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione)

1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione structure
105183-69-5 structure
Product Name:1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione
CAS No:105183-69-5
MF:C9H12N2O2
MW:180.203782081604
CID:1150887
PubChem ID:13692830
Update Time:2025-04-20

1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-5-prop-2-enylpyrimidine-2,4-dione
    • 105183-69-5
    • 1,3-Dimethyl-5-(prop-2-en-1-yl)pyrimidine-2,4(1H,3H)-dione
    • DTXSID40546851
    • Inchi: 1S/C9H12N2O2/c1-4-5-7-6-10(2)9(13)11(3)8(7)12/h4,6H,1,5H2,2-3H3
    • InChI Key: PGFWDLWGRQVJPQ-UHFFFAOYSA-N
    • SMILES: O=C1C(CC=C)=CN(C)C(N1C)=O

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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